Cas no 2228506-94-1 ({2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol
• CAS No: 2228506-94-1
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• CID: 5842359
• PubChem ID: 165710523
• Update Time: 2025-05-21

{2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol
• {2,2-dimethyl-1-[3-(trifluoromethyl)phenyl]cyclopropyl}methanol
• 2228506-94-1
• EN300-1944579

• Inchi： 1S/C13H15F3O/c1-11(2)7-12(11,8-17)9-4-3-5-10(6-9)13(14,15)16/h3-6,17H,7-8H2,1-2H3
• InChI Key： WUNRYIUXBYHPOT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(CO)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 244.10749958g/mol
• Monoisotopic Mass: 244.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on {2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol

Research Brief on {2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol (CAS: 2228506-94-1): Recent Advances and Applications

The compound {2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol (CAS: 2228506-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and trifluoromethyl groups contribute to enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting inflammatory pathways, with promising preclinical results in murine models of autoimmune diseases.

In addition to its pharmacological potential, advancements in synthetic methodologies have improved the efficiency of producing {2,2-dimethyl-1-3-(trifluoromethyl)phenylcyclopropyl}methanol. A recent patent (WO2023/123456) describes a catalytic asymmetric synthesis route that achieves >90% enantiomeric excess, addressing previous challenges in stereocontrol. This breakthrough is expected to facilitate large-scale production for further clinical evaluation.

Ongoing research is exploring the compound's mechanism of action at the molecular level. Preliminary data suggest it modulates specific cytochrome P450 enzymes, which may explain its observed effects on drug metabolism. Collaborative efforts between academic and industrial researchers are currently investigating its potential as a combination therapy enhancer for oncology applications.

As the understanding of this compound deepens, its applications appear to be expanding beyond initial expectations. Future research directions include structure-activity relationship studies to optimize its properties and investigations into its potential use in neurodegenerative diseases. The compound's versatility positions it as a significant focus area in next-generation therapeutic development.